Cas no 898630-77-8 (N-(2-ethoxyphenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide)

• Product Name: N-(2-ethoxyphenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide
• CAS No: 898630-77-8
• MF: C₁₇H₁₆N₄O₃S
• MW: 356.398941993713
• CID: 5485384
• PubChem ID: 4519704
• Update Time: 2025-05-25

N-(2-ethoxyphenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• HMS3036D15
• 898630-77-8
• STL284045
• N-(2-ethoxyphenyl)-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)thio]acetamide
• F2754-0020
• N-(2-ethoxyphenyl)-2-((5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)thio)acetamide
• MLS001238425
• AKOS001911802
• N-(2-ethoxyphenyl)-2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide
• CHEMBL1562844
• N-(2-ethoxyphenyl)-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• SMR000813060
• N-(2-ethoxyphenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

• Inchi： 1S/C17H16N4O3S/c1-2-23-14-8-4-3-7-13(14)19-15(22)11-25-17-21-20-16(24-17)12-6-5-9-18-10-12/h3-10H,2,11H2,1H3,(H,19,22)
• InChI Key： XBWARJGUAVHTJS-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=NC=CC=2)O1)CC(NC1C=CC=CC=1OCC)=O

Computed Properties

• Exact Mass: 356.09431156g/mol
• Monoisotopic Mass: 356.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-ethoxyphenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

N-(2-Ethoxyphenyl)-2-{5-(Pyridin-3-Yl)-1,3,4-Oxadiazol-2-Ylsulfanyl}Acetamide: A Comprehensive Overview

The compound N-(2-ethoxyphenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide (CAS No. 898630-77-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an oxadiazole ring system with a pyridine moiety and an ethoxyphenyl group. The presence of these functional groups makes it a versatile compound with applications ranging from drug discovery to advanced materials development.

Recent studies have highlighted the importance of oxadiazole-containing compounds in medicinal chemistry due to their ability to modulate biological activities. For instance, the 1,3,4-oxadiazole ring in this compound has been shown to enhance the bioavailability and stability of drugs. Additionally, the pyridin-3-yl group contributes to the molecule's electronic properties, making it a promising candidate for use in electronic materials such as organic light-emitting diodes (OLEDs) and sensors.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity. The key steps include the formation of the oxadiazole ring via cyclization reactions and the subsequent introduction of the ethoxyphenyl and pyridin-3-yl groups through nucleophilic substitution and coupling reactions.

One of the most exciting developments involving this compound is its application in drug delivery systems. The acetamide group in the molecule has been exploited to design prodrugs that can target specific tissues or cells. This approach has shown promise in reducing side effects and improving therapeutic efficacy. Furthermore, the compound's ability to form stable complexes with metal ions has led to its use in designing new contrast agents for medical imaging.

In terms of physical properties, this compound exhibits a high degree of thermal stability and solubility in organic solvents. These characteristics make it suitable for use in high-performance materials such as polymers and coatings. Recent research has also explored its potential as a building block for supramolecular architectures, where its ability to form hydrogen bonds and π–π interactions plays a crucial role.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it degrades efficiently under aerobic conditions, minimizing its ecological footprint. This makes it an attractive option for industries seeking sustainable chemical solutions.

In conclusion, N-(2-ethoxyphenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-y lsulfanyl}acetamide (CAS No. 898630-77-8) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with its favorable physical and chemical properties, positions it as a valuable tool for researchers and industry professionals alike.